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Compound of Interest

Compound Name: Direct Blue 199

Cat. No.: B1173519 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Direct Blue 199, also known by its Colour Index name C.I. 74190, is a water-soluble, bright

blue phthalocyanine dye.[1] While primarily utilized in the textile, paper, and leather industries

for its vibrant and lightfast coloration, its application in research settings is a subject of

specialized interest.[1][2][3][4][5] This technical guide provides an in-depth overview of the core

research applications of Direct Blue 199, with a particular focus on its role in environmental

monitoring and degradation studies. It also presents a comprehensive summary of its

physicochemical properties and critical toxicological data to ensure safe handling and informed

experimental design.

Physicochemical Properties
Direct Blue 199 is a copper phthalocyanine derivative, which accounts for its brilliant blue hue

and stability.[1][6] Its key physical and chemical characteristics are summarized below.
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Property Value Reference

CAS Number 12222-04-7 [1][6][7][8]

Molecular Structure Phthalocyanine class [1]

Appearance Dark blue powder [4][9]

Solubility Water soluble (20 g/L at 20 °C) [1][2][5]

Melting Point 100 °C [1][2][5]

λ Max (water) 610 nm [1][2][5]

Core Research Application: Environmental Science
Contrary to what its classification as a "biochemical reagent" on some commercial platforms

might suggest, the primary research application of Direct Blue 199 is not in the life sciences

but in environmental monitoring and remediation studies.[10]

Fluorescent Indicator for Wastewater Treatment
Monitoring
Direct Blue 199's fluorescent properties are leveraged in the monitoring of wastewater

treatment efficacy.[11] It has been shown to be an effective indicator for the presence of copper

in wastewater streams, with its presence suggesting potential issues in the treatment process.

[11] Effluents containing Direct Blue 199 have been observed to have higher concentrations of

copper, making it a useful tool for monitoring industrial discharges from sources like mines and

smelters.[11]

Experimental Workflow: Wastewater Monitoring with Direct Blue 199
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Workflow for Copper Detection in Wastewater using Direct Blue 199

Wastewater Sample Collection

Addition of Direct Blue 199 Solution

Incubation

Fluorescence Measurement

Data Analysis: Correlate Fluorescence with Copper Concentration

Assessment of Treatment Efficacy

Click to download full resolution via product page

Caption: A generalized workflow for utilizing Direct Blue 199 as a fluorescent indicator for

copper in wastewater.

Model Compound for Dye Degradation Studies
Direct Blue 199 serves as a model compound in research focused on the degradation of

textile dyes in industrial effluents. Studies have investigated its decolorization and

mineralization using Advanced Oxidation Processes (AOPs), such as ozonation and UV/H₂O₂.

[12][13] This research is crucial for developing effective methods to treat dyehouse wastewater,

a significant environmental pollutant.
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The following is a generalized protocol based on methodologies described in the literature for

the degradation of Direct Blue 199 using the UV/H₂O₂ process.[12][13]

Preparation of Direct Blue 199 Solution: Prepare a stock solution of Direct Blue 199 in

deionized water. Dilute the stock solution to the desired initial concentration for the

experiment.

Experimental Setup: The reaction is typically carried out in a photochemical reactor equipped

with a UV lamp. The temperature of the solution should be controlled.

Initiation of Degradation: Add a specific dosage of hydrogen peroxide (H₂O₂) to the Direct
Blue 199 solution. Immediately, expose the solution to UV irradiation to initiate the

degradation process.

Sample Collection: At predetermined time intervals, withdraw aliquots of the reaction mixture.

Analysis:

Decolorization: Measure the absorbance of the samples at the maximum wavelength

(λ_max) of Direct Blue 199 (610 nm) using a UV-Vis spectrophotometer to determine the

extent of color removal.

Mineralization: Measure the Total Organic Carbon (TOC) of the samples to assess the

conversion of the organic dye into inorganic compounds.

Variable Testing: The protocol can be repeated with variations in key parameters to optimize

the degradation process.

Experimental Variable Range Investigated in Literature

Hydrogen Peroxide Dosage Varied to determine optimal concentration

UV Dosage Varied to assess the impact of UV intensity

Initial Dye Concentration Different starting concentrations are tested

pH
The effect of acidic, neutral, and alkaline

conditions is evaluated

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1173519?utm_src=pdf-body
https://www.bocsci.com/direct-blue-199-cas-12222-04-7-item-55964.html
https://pubmed.ncbi.nlm.nih.gov/16298042/
https://www.benchchem.com/product/b1173519?utm_src=pdf-body
https://www.benchchem.com/product/b1173519?utm_src=pdf-body
https://www.benchchem.com/product/b1173519?utm_src=pdf-body
https://www.benchchem.com/product/b1173519?utm_src=pdf-body
https://www.benchchem.com/product/b1173519?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Toxicological Profile and Safety for Researchers
For researchers handling Direct Blue 199, understanding its toxicological profile is paramount

for ensuring laboratory safety. Direct Blue 199 is a copper phthalocyanine dye. The

toxicological data for the parent compound, copper phthalocyanine, indicates a low level of

acute toxicity.

Toxicological
Endpoint

Result Species Reference

Oral LD50
> 2,000 - 10,000

mg/kg
Rat [14][15][16][17]

Dermal LD50 > 5,000 mg/kg Rat [14]

Skin Irritation No to slight irritation Rabbit [14][15]

Eye Irritation May cause irritation - [4][9][15]

Carcinogenicity
Not classified as a

carcinogen
- [6][14]

It is important to distinguish copper phthalocyanine dyes from benzidine-based direct dyes,

some of which have been shown to be carcinogenic.[6] The available data for copper

phthalocyanine does not indicate carcinogenic effects.[6][14]

Safety Precaution Logical Flow
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Recommended Safety Precautions for Handling Direct Blue 199

Hazard Identification:
- Potential eye and skin irritant

- Inhalation of dust

Engineering Controls:
- Use in a well-ventilated area

- Fume hood for procedures generating dust

Personal Protective Equipment (PPE):
- Safety glasses or goggles

- Gloves
- Lab coat

Safe Handling Practices:
- Avoid creating dust

- Wash hands thoroughly after handling

Emergency Procedures:
- Eye contact: Flush with water

- Skin contact: Wash with soap and water
- Inhalation: Move to fresh air

Click to download full resolution via product page

Caption: A logical flow diagram of safety measures for handling Direct Blue 199 in a research

setting.

Conclusion
Direct Blue 199 is a specialized chemical with a confirmed, albeit niche, role in research,

primarily within environmental science. Its utility as a fluorescent indicator for copper in

wastewater and as a model compound for studying dye degradation highlights its importance in

addressing environmental pollution. For researchers in materials science and environmental

engineering, Direct Blue 199 can be a valuable tool. However, for those in the biological and

drug development fields, its direct applications appear to be limited based on current scientific

literature. For all research applications, a thorough understanding of its low but present

toxicological risks and adherence to appropriate safety protocols are essential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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